![molecular formula C21H23N3OS B303597 3-amino-N-(4-ethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303597.png)
3-amino-N-(4-ethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
3-amino-N-(4-ethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound is also known by its chemical name, TAK-659, and is primarily studied for its effects on various biological pathways.
Mechanism of Action
The mechanism of action of TAK-659 involves the inhibition of various signaling pathways, including the B-cell receptor (BCR) and the Toll-like receptor (TLR) pathways. By inhibiting these pathways, TAK-659 can prevent the growth and survival of cancer cells and modulate the immune response.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of cytokine production. These effects make TAK-659 a promising candidate for further study in the treatment of cancer and autoimmune disorders.
Advantages and Limitations for Lab Experiments
One advantage of using TAK-659 in lab experiments is its specificity for certain signaling pathways, which allows for targeted inhibition and modulation. However, one limitation of using TAK-659 is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of TAK-659, including further research into its potential therapeutic applications, the development of more specific and potent analogs, and the investigation of its potential use in combination therapies. Additionally, more research is needed to fully understand the mechanisms of action and potential side effects of TAK-659.
Synthesis Methods
The synthesis of TAK-659 involves several steps, including the reaction of 4-ethylphenylhydrazine with 2-chloro-6,7,8,9-tetrahydro-5H-cyclohepta[b]thiophene-3-carboxylic acid. The resulting product is then reacted with 2-bromo-3-nitropyridine to form the final compound.
Scientific Research Applications
TAK-659 has been studied extensively for its potential use in treating various diseases, including cancer and autoimmune disorders. Research has shown that TAK-659 can inhibit the growth of cancer cells and modulate the immune system, making it a promising candidate for further study.
properties
Molecular Formula |
C21H23N3OS |
---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
6-amino-N-(4-ethylphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C21H23N3OS/c1-2-13-8-10-15(11-9-13)23-20(25)19-18(22)16-12-14-6-4-3-5-7-17(14)24-21(16)26-19/h8-12H,2-7,22H2,1H3,(H,23,25) |
InChI Key |
HKSXSAKTCOPOMS-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCC4)N=C3S2)N |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCC4=C3)N |
Origin of Product |
United States |
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